N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester is a branched alkyne PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.
Brand Name:
Vulcanchem
CAS No.:
2093152-78-2
VCID:
VC0537598
InChI:
InChI=1S/C25H45NO9/c1-8-12-29-16-18-31-14-10-26(23(28)35-25(5,6)7)11-15-32-19-21-33-20-17-30-13-9-22(27)34-24(2,3)4/h1H,9-21H2,2-7H3
SMILES:
O=C(OC(C)(C)C)N(CCOCCOCCOCCC(OC(C)(C)C)=O)CCOCCOCC#C
Molecular Formula:
C25H45NO9
Molecular Weight:
503.63
N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester
CAS No.: 2093152-78-2
Inhibitors
VCID: VC0537598
Molecular Formula: C25H45NO9
Molecular Weight: 503.63
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 2093152-78-2 |
---|---|
Product Name | N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
Molecular Formula | C25H45NO9 |
Molecular Weight | 503.63 |
IUPAC Name | tert-butyl 10-(tert-butoxycarbonyl)-4,7,13,16,19-pentaoxa-10-azadocos-1-yn-22-oate |
Standard InChI | InChI=1S/C25H45NO9/c1-8-12-29-16-18-31-14-10-26(23(28)35-25(5,6)7)11-15-32-19-21-33-20-17-30-13-9-22(27)34-24(2,3)4/h1H,9-21H2,2-7H3 |
Standard InChIKey | CYUDPFZOQSQYJL-UHFFFAOYSA-N |
SMILES | O=C(OC(C)(C)C)N(CCOCCOCCOCCC(OC(C)(C)C)=O)CCOCCOCC#C |
Appearance | Solid powder |
Description | N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester is a branched alkyne PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-(Propargyl-PEG2)-N-Boc-PEG3-t-butyl ester |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. 5: Kanazaki K, Sano K, Makino A, Yamauchi F, Takahashi A, Homma T, Ono M, Saji H. Feasibility of poly(ethylene glycol) derivatives as diagnostic drug carriers for tumor imaging. J Control Release. 2016 Mar 28;226:115-23. doi:10.1016/j.jconrel.2016.02.017. Epub 2016 Feb 8. PubMed PMID: 26869546. |
Last Modified | Aug 20 2021 |
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